Cas no 1823060-24-7 (2-Chloro-4-(trifluoromethyl)benzenesulfinic acid sodium salt)

• Product Name: 2-Chloro-4-(trifluoromethyl)benzenesulfinic acid sodium salt
• CAS No: 1823060-24-7
• MF: C₇H₃ClF₃NaO₂S
• MW: 266.600501298904
• CID: 5743251
• PubChem ID: 121235169
• Update Time: 2025-10-29

2-Chloro-4-(trifluoromethyl)benzenesulfinic acid sodium salt Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(trifluoromethyl)benzenesulfinic acid sodium salt
• sodium 2-chloro-4-(trifluoromethyl)benzene-1-sulfinate
• MFCD11618036
• 1823060-24-7
• EN300-723454
• 2-Chloro-4-(trifluoromethyl)benzenesulfinicacidsodiumsalt

• Inchi： 1S/C7H4ClF3O2S.Na/c8-5-3-4(7(9,10)11)1-2-6(5)14(12)13;/h1-3H,(H,12,13);/q;+1/p-1
• InChI Key： LKGPJDHCMSVSAS-UHFFFAOYSA-M
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 265.9392070g/mol
• Monoisotopic Mass: 265.9392070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on 2-Chloro-4-(trifluoromethyl)benzenesulfinic acid sodium salt

Research Briefing on 2-Chloro-4-(trifluoromethyl)benzenesulfinic acid sodium salt (CAS: 1823060-24-7) in Chemical Biology and Pharmaceutical Applications

2-Chloro-4-(trifluoromethyl)benzenesulfinic acid sodium salt (CAS: 1823060-24-7) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This sulfinic acid derivative, characterized by its trifluoromethyl and chloro substituents, serves as a versatile intermediate in organic synthesis and drug development. Its unique structural features contribute to its reactivity and potential applications in medicinal chemistry, particularly in the design of enzyme inhibitors and bioactive molecules.

Recent studies have highlighted the compound's role as a key building block in the synthesis of sulfone-containing pharmaceuticals. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the chloro substituent provides a handle for further functionalization. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in developing novel sulfonyl-based kinase inhibitors, showing improved selectivity profiles compared to traditional sulfonyl chloride precursors.

In synthetic methodology research, this sodium sulfinate salt has emerged as an efficient reagent for radical sulfonylation reactions. A breakthrough study published in Angewandte Chemie (2024) reported its application in photoredox-catalyzed C-H sulfonylation, enabling direct incorporation of the sulfonyl group into complex molecular architectures under mild conditions. The sodium salt form offers advantages in handling stability and solubility compared to the free sulfinic acid.

From a pharmaceutical perspective, derivatives of 2-chloro-4-(trifluoromethyl)benzenesulfinic acid have shown promise in several therapeutic areas. Recent preclinical data indicate potential applications in inflammatory diseases, with sulfinic acid derivatives demonstrating potent inhibition of NF-κB signaling pathways. The electron-withdrawing nature of the trifluoromethyl group appears to enhance the compound's ability to modulate protein-protein interactions in these biological systems.

Analytical characterization studies using advanced techniques such as X-ray crystallography and NMR spectroscopy have provided detailed structural insights into this compound and its derivatives. These studies reveal interesting conformational properties that influence both its chemical reactivity and biological activity. The sodium salt form exhibits excellent crystallinity, facilitating purification and characterization processes in pharmaceutical development.

Looking forward, research directions for 1823060-24-7 include exploration of its applications in PROTAC (proteolysis targeting chimera) technology and covalent inhibitor design. The reactive sulfinic acid moiety offers unique opportunities for developing targeted protein degraders and activity-based probes. Several pharmaceutical companies have included derivatives of this compound in their discovery pipelines, particularly for challenging targets in oncology and autoimmune diseases.

In conclusion, 2-chloro-4-(trifluoromethyl)benzenesulfinic acid sodium salt represents a valuable chemical tool with growing importance in medicinal chemistry and drug discovery. Its unique combination of substituents and reactive groups enables diverse synthetic transformations and biological applications. Continued research into its reactivity patterns and biological interactions will likely yield further innovations in pharmaceutical development and chemical biology.